Cas no 851805-73-7 (1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product name: 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-73-7
• MF: C₁₈H₁₄F₃N₃O₃S
• MW: 409.382273197174
• CID: 6430356
• PubChem ID: 4381838

1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](3-nitrophenyl)-
• 851805-73-7
• AKOS024589231
• (3-nitrophenyl)(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• (3-nitrophenyl)-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-1337
• 1-(3-nitrobenzoyl)-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C18H14F3N3O3S/c19-18(20,21)14-5-1-3-12(9-14)11-28-17-22-7-8-23(17)16(25)13-4-2-6-15(10-13)24(26)27/h1-6,9-10H,7-8,11H2
• InChI Key： OMFDQCJPZVEAND-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)C1=NCCN1C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 409.07079698g/mol
• Monoisotopic Mass: 409.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 510.0±60.0 °C(Predicted)
• pka: 0.78±0.60(Predicted)

Additional information on 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Introduction to 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-73-7)

1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-73-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles and features a unique combination of functional groups, including a nitrobenzoyl moiety, a trifluoromethylphenylmethyl sulfanyl group, and a dihydroimidazole ring. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The synthesis of 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole involves several steps, each carefully optimized to ensure high yield and purity. The nitrobenzoyl group is introduced through a coupling reaction with an appropriate nitrobenzoic acid derivative, while the trifluoromethylphenylmethyl sulfanyl group is added via a sulfuration reaction. The final step involves the formation of the imidazole ring through a cyclization reaction. Recent advancements in synthetic methodologies have made it possible to produce this compound with high efficiency and selectivity, paving the way for its broader application in pharmaceutical research.

In terms of its biological properties, 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines, although further research is needed to confirm these findings and explore its mechanism of action.

The pharmacokinetic profile of 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole has also been investigated. In vitro studies have shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for its potential use as a therapeutic agent. Moreover, preliminary in vivo studies in animal models have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that this compound has the potential to be developed into a viable drug candidate.

The safety profile of 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole is another important aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have shown that it has low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research aims to further elucidate the safety profile of this compound and identify any potential side effects or contraindications.

In conclusion, 1-(3-nitrobenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-73-7) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and potential therapeutic applications make it an attractive target for further investigation in both academic and industrial settings. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, potentially leading to the development of novel treatments for various diseases.